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Compound of Interest

Compound Name: 3,5-Dibromopiperidine

CAS No.: 916792-57-9

Cat. No.: B1497920

Get Quote

Executive Summary
3,5-Dibromopiperidine (CAS: 916792-57-9) is a disubstituted piperidine derivative

characterized by bromine atoms at the meta positions relative to the nitrogen.[2][3][4] Unlike its

aromatic counterpart (3,5-dibromopyridine), the saturated piperidine ring introduces significant

stereochemical complexity (cis/trans isomerism) and conformational flexibility.[1] It serves as a

high-value scaffold in medicinal chemistry for fragment-based drug design (FBDD), particularly

in the synthesis of spin labels (nitroxides) and the generation of pyrrolidine cores via ring-

contraction methodologies (Favorskii rearrangement).[2]

Part 1: Identity & Nomenclature[2]
Chemical Identifiers
The primary CAS number refers to the unspecified stereochemistry. Researchers must

distinguish between the free base and salt forms, as the latter are significantly more stable.[1]
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Identifier Details

Chemical Name 3,5-Dibromopiperidine

CAS Number 916792-57-9 (Generic/Unspecified)

Molecular Formula C₅H₉Br₂N

Molecular Weight 242.94 g/mol

Related Analog
3,5-Dibromopyridine (CAS: 625-92-3) –

Common Precursor

Related Derivative
3,5-Dibromo-4-piperidinone HBr (CAS: 19971-

12-1)

Stereochemical Complexity
The introduction of two bromine atoms at the C3 and C5 positions creates two chiral centers.

The relationship between these centers dictates the geometry and polarity of the molecule.[1]

Cis-Isomer (Meso): The substituents are on the same side of the ring.[2] Due to the plane of

symmetry passing through the Nitrogen and C4, this isomer is achiral (meso).[1]

Trans-Isomer (Racemic): The substituents are on opposite sides.[2] This form exists as a

pair of enantiomers ((3R,5R) and (3S,5S)) and is chiral.[1]

Note: Commercial supplies often provide the mixture of isomers unless "chiral separation" is

explicitly specified.
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Figure 1: Stereochemical hierarchy of 3,5-dibromopiperidine isomers.

Part 2: Synthetic Pathways[2]
Synthesis of 3,5-dibromopiperidine is rarely direct due to the difficulty of selective bromination

on the saturated ring.[1] The two primary routes involve reduction of the aromatic pyridine or

modification of piperidin-4-ones.[2]

Route A: Reduction of 3,5-Dibromopyridine
This is the most direct access to the carbon skeleton.[1] The aromatic precursor, 3,5-

dibromopyridine, is commercially abundant.[1]

Mechanism: Catalytic hydrogenation (e.g., PtO₂/H₂ or Rh/C) reduces the pyridine ring.[1]

Challenge: Carbon-Halogen bond hydrogenolysis (dehalogenation) is a competing side

reaction.[2]

Optimization: Use of acidic media (AcOH) or specific catalyst poisoning can preserve the C-

Br bonds while reducing the ring.[2]

Route B: Derivatization of Piperidin-4-ones

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1497920/docs?utm_src=pdf-body-img#technical-guide-3-5-dibromopiperidine-identity-synthesis-and-applications-1
https://www.benchchem.com/product/b1497920/docs?utm_src=pdf-body#technical-guide-3-5-dibromopiperidine-identity-synthesis-and-applications-1
https://www.benchchem.com/product/b1497920/docs?utm_src=pdf-body#technical-guide-3-5-dibromopiperidine-identity-synthesis-and-applications-1
https://patents.google.com/patent/CN102924369A/en
https://www.bldpharm.com/products/26228-95-5.html
https://patents.google.com/patent/CN102924369A/en
https://patents.google.com/patent/CN102924369A/en
https://patents.google.com/patent/CN102924369A/en
https://www.bldpharm.com/products/26228-95-5.html
https://www.bldpharm.com/products/26228-95-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This route is preferred for synthesizing spin-label precursors (like TEMPO derivatives).[2]

Starting Material: 4-Piperidinone (or N-protected variants).[2]

Bromination: Electrophilic alpha-bromination at C3 and C5 using Br₂/AcOH.

Result: Yields 3,5-dibromo-4-piperidinone.

Reduction: Wolff-Kishner or Clemmensen reduction removes the ketone to yield the 3,5-
dibromopiperidine core (though often the ketone is retained for further functionalization).[2]

3,5-Dibromopyridine
(CAS 625-92-3)

Catalytic Hydrogenation
(Selective Reduction)

Route A

4-Piperidinone Alpha-Bromination
(Br2 / AcOH)

3,5-Dibromopiperidine
(CAS 916792-57-9)

Route A

3,5-Dibromo-4-piperidinone

Route B
(Ketone Reduction)

Click to download full resolution via product page

Figure 2: Primary synthetic strategies accessing the 3,5-dibromopiperidine scaffold.

Part 3: Reactivity & Applications[2]
Ring Contraction (Favorskii Rearrangement)
One of the most sophisticated uses of 3,5-dibromo-4-piperidinone derivatives is the Favorskii

rearrangement.[2]

Process: Treatment with a base (alkoxide) induces the formation of a cyclopropanone

intermediate.[5][6]

Outcome: Ring contraction occurs, converting the 6-membered piperidine ring into a 5-

membered pyrrolidine-3-carboxylic acid derivative.[2]

Utility: This is a key pathway for generating novel proline analogs and constrained amino

acids.
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Precursor for Nitroxide Spin Labels
3,5-Dibromopiperidine derivatives are precursors to sterically hindered amines used in

Electron Paramagnetic Resonance (EPR) spectroscopy.[1]

Mechanism: The bromine atoms facilitate further substitution (e.g., gem-dimethylation) or

elimination to create the steric bulk required to stabilize the N-O radical.[1]

Medicinal Chemistry Building Block
Cross-Coupling: The C-Br bonds are handles for Pd-catalyzed cross-coupling (Suzuki-

Miyaura, Buchwald-Hartwig), allowing the attachment of aryl or heteroaryl groups at the 3

and 5 positions.[2]

Conformational Locking: Substituents at 3,5 positions can lock the piperidine chair

conformation, influencing the binding affinity of the drug candidate to its target protein.[1]

Part 4: Safety & Handling
As a halogenated secondary amine, 3,5-dibromopiperidine requires strict safety protocols.[1]

Hazard Class Description Precaution

Skin/Eye Irritant

Causes severe skin burns and

eye damage (Category 1B for

amines).[2]

Wear nitrile gloves and

chemical safety goggles.

Respiratory

Inhalation of dust/vapor

causes respiratory tract

irritation.[2]

Handle only in a functioning

fume hood.

Stability

Free base may

darken/decompose upon air

exposure (oxidation).[2]

Store as HCl or HBr salt at 2-

8°C under inert gas (Argon).

Storage Protocol:

Keep container tightly closed in a dry, well-ventilated place.[1]
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Recommended storage temperature: 2–8 °C.

Hygroscopic: Store under inert atmosphere (Nitrogen or Argon).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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